3-Cyano-4,5-difluorobenzoic acid
Overview
Description
3-Cyano-4,5-difluorobenzoic acid is a chemical compound with the CAS Number: 1783727-59-2 . It has a molecular weight of 183.11 . It is typically found in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 3-cyano-4,5-difluorobenzoic acid . The InChI code for this compound is 1S/C8H3F2NO2/c9-6-2-4 (8 (12)13)1-5 (3-11)7 (6)10/h1-2H, (H,12,13) .Physical And Chemical Properties Analysis
3-Cyano-4,5-difluorobenzoic acid is a powder that is stored at room temperature . It has a molecular weight of 183.11 .Scientific Research Applications
Material Science and Optoelectronics
Cyano-substituted compounds have been actively investigated for their potential applications in material science and optoelectronics. For example, novel indolo[3,2-b]carbazole derivatives with aggregation-enhanced emission properties have been synthesized, demonstrating superior optical characteristics suitable for applications in electronics and biological sciences (Wen-bin Jia et al., 2013). These compounds exhibit high charge mobility and significant optical waveguide properties, indicating their potential in the development of optoelectronic devices.
Organic Synthesis
In the realm of organic synthesis, cyano-activated fluoro displacement reactions have been employed to synthesize novel heterocyclic compounds. These reactions facilitate the creation of cyanophenoxazines and other species with potential applications in various chemical industries (G. Eastmond et al., 2001). This methodology opens new avenues for the synthesis of complex molecules with diverse applications.
Fluorescent Compounds and Sensing Technologies
The development of fluorescent compounds for sensing technologies is another significant application. A study presented the synthesis and characterization of benzothiazole-based aggregation-induced emission luminogens for physiological pH sensing. These compounds exhibit reversible acid/base-switched emission transitions, making them highly suitable for detecting pH fluctuations in biosamples (Kai Li et al., 2018). This research highlights the potential of cyano-substituted compounds in creating sensitive and selective sensors for biological and environmental monitoring.
Photocatalysis and Organic Transformations
Cyano-substituted compounds have also found applications in photocatalysis and organic transformations. Donor–acceptor fluorophores based on carbazolyl dicyanobenzene have been introduced as efficient, metal-free photoredox catalysts. These catalysts are capable of driving C(sp3)–C(sp2) cross-coupling reactions, showcasing the potential of cyano-substituted compounds in facilitating energy-efficient and environmentally friendly organic synthesis (Jian Luo & Jian Zhang, 2016).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that the compound can participate in suzuki–miyaura cross-coupling reactions . This reaction involves the coupling of an organoboron compound with a halide or pseudo-halide under the influence of a palladium catalyst .
Biochemical Pathways
The Suzuki–Miyaura cross-coupling reaction, in which 3-Cyano-4,5-difluorobenzoic acid may participate, is a key biochemical pathway. This reaction is widely applied in the formation of carbon-carbon bonds, a fundamental process in organic chemistry . The downstream effects of this reaction depend on the specific reactants and conditions used.
Pharmacokinetics
These properties would determine the bioavailability of the compound, which is crucial for its potential therapeutic effects .
properties
IUPAC Name |
3-cyano-4,5-difluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F2NO2/c9-6-2-4(8(12)13)1-5(3-11)7(6)10/h1-2H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYBGNNDGFBROJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyano-4,5-difluorobenzoic acid | |
CAS RN |
1783727-59-2 |
Source
|
| Record name | 3-cyano-4,5-difluorobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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